Cas no 857279-52-8 (2,5-DIFLUORO-PHENOXYACETONITRILE)

2,5-Difluoro-phenoxyacetonitrile is a fluorinated aromatic nitrile compound characterized by its versatile reactivity, particularly in pharmaceutical and agrochemical synthesis. The presence of two fluorine atoms at the 2- and 5-positions of the phenoxy ring enhances its electron-withdrawing properties, making it a valuable intermediate in nucleophilic substitution and cross-coupling reactions. Its acetonitrile moiety further contributes to its utility in cyclization and condensation reactions. The compound's stability and selective reactivity make it suitable for constructing complex heterocyclic frameworks. It is commonly employed in the development of active ingredients requiring fluorinated aromatic motifs, offering precise control over molecular properties such as lipophilicity and metabolic stability.
2,5-DIFLUORO-PHENOXYACETONITRILE structure
857279-52-8 structure
Product Name:2,5-DIFLUORO-PHENOXYACETONITRILE
CAS No:857279-52-8
MF:C8H5F2NO
MW:169.128208875656
MDL:MFCD09475444
CID:3157430
PubChem ID:26597022
Update Time:2025-08-04

2,5-DIFLUORO-PHENOXYACETONITRILE Chemical and Physical Properties

Names and Identifiers

    • 2,5-DIFLUORO-PHENOXYACETONITRILE
    • 857279-52-8
    • (2,5-difluorophenoxy)acetonitrile
    • IGFADUAFKHQKNB-UHFFFAOYSA-N
    • 2-(2,5-difluorophenoxy)acetonitrile
    • AKOS012573219
    • 2-(2,5-Difluoro-phenoxy)acetonitrile
    • SCHEMBL3066192
    • MDL: MFCD09475444
    • Inchi: 1S/C8H5F2NO/c9-6-1-2-7(10)8(5-6)12-4-3-11/h1-2,5H,4H2
    • InChI Key: IGFADUAFKHQKNB-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1OCC#N)F

Computed Properties

  • Exact Mass: 169.03392011g/mol
  • Monoisotopic Mass: 169.03392011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 33Ų

2,5-DIFLUORO-PHENOXYACETONITRILE Pricemore >>

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Additional information on 2,5-DIFLUORO-PHENOXYACETONITRILE

2,5-DIFLUORO-PHENOXYACETONITRILE: A Comprehensive Overview

The compound 2,5-DIFLUORO-PHENOXYACETONITRILE (CAS No. 857279-52-8) is a highly specialized chemical entity with significant applications in various fields of science and industry. This compound is characterized by its unique structure, which includes a phenyl ring substituted with two fluorine atoms at the 2 and 5 positions, an ether linkage, and a cyano group. The combination of these functional groups imparts distinctive chemical properties that make it valuable for research and practical applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in modern chemistry. The presence of fluorine atoms in 2,5-DIFLUORO-PHENOXYACETONITRILE enhances its stability and reactivity, making it a versatile building block for synthesizing advanced materials. For instance, researchers have explored its use in the development of novel pharmaceutical intermediates, where its electronic properties play a crucial role in modulating biological activity.

The synthesis of 2,5-DIFLUORO-PHENOXYACETONITRILE involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the most efficient routes reported in recent literature involves the nucleophilic substitution of a suitable precursor with a cyanide ion in the presence of a phase-transfer catalyst. This approach not only ensures high yield but also minimizes the formation of by-products, aligning with the principles of green chemistry.

In terms of applications, 2,5-DIFLUORO-PHENOXYACETONITRILE has shown promise in the field of agrochemicals. Its ability to act as a precursor for herbicides has been extensively studied, with recent findings indicating that derivatives of this compound exhibit excellent selectivity against target weeds while maintaining low toxicity to non-target organisms. This makes it an attractive candidate for sustainable agricultural practices.

Moreover, the compound's role as an intermediate in the synthesis of advanced polymers has been explored. Its unique structure allows for the formation of high-performance materials with tailored properties such as improved thermal stability and mechanical strength. Researchers have demonstrated that incorporating 2,5-DIFLUORO-PHENOXYACETONITRILE into polymer backbones can significantly enhance their resistance to environmental degradation.

The environmental impact of 2,5-DIFLUORO-PHENOXYACETONITRILE has also been a subject of recent investigations. Studies suggest that under controlled conditions, the compound undergoes rapid biodegradation without releasing harmful by-products. This finding is particularly important for industries seeking to minimize their ecological footprint while maintaining high production standards.

In conclusion, 2,5-DIFLUORO-PHENOXYACETONITRILE (CAS No. 857279-52-8) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic methods make it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical landscape is expected to grow further.

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